8-(2,6-Dimethylmorpholin-4-yl)-3-methyl-7-[3-(4-methylpyrimidin-2-yl)sulfanylpropyl]purine-2,6-dione

• IUPAC Name: 8-(2,6-dimethylmorpholin-4-yl)-3-methyl-7-[3-(4-methylpyrimidin-2-yl)sulfanylpropyl]purine-2,6-dione
• InChI: InChI=1S/C20H27N7O3S/c1-12-6-7-21-18(22-12)31-9-5-8-27-15-16(25(4)20(29)24-17(15)28)23-19(27)26-10-13(2)30-14(3)11-26/h6-7,13-14H,5,8-11H2,1-4H3,(H,24,28,29)
• InChI Key: ZBDIBSQCYNYKJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC3=C(N2CCCSC4=NC=CC(=N4)C)C(=O)NC(=O)N3C
• Molecular Formula: C20H27N7O3S
• Molecular Weight: 445.5 g/mol

Description

8-(2,6-Dimethylmorpholin-4-yl)-3-methyl-7-[3-(4-methylpyrimidin-2-yl)sulfanylpropyl]purine-2,6-dione is a useful research compound. Its molecular formula is C20H27N7O3S and its molecular weight is 445.54. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Behavior The preparation and structural elucidation of compounds containing dimethylmorpholine and methylpyrimidinylsulfanylpropyl purinedione frameworks have been documented. For instance, the synthesis of sulfur-transfer agents, including 4-[(2-cyanoethyl)sulfanyl]morpholine-3,5-dione, illustrates the chemical versatility and potential reactivity of similar structures for further chemical transformations (Klose, Reese, & Song, 1997). Such methodologies are foundational for creating diverse molecules with potential biological activities.

Crystal Structure and Molecular Geometry Studies on compounds like 8-amino-1,3-dimethyl-7-(4-morpholinobutyl)-3,7-dihydro-1H-purine-2,6-dione provide insights into the molecular geometry and intermolecular interactions, which are crucial for understanding their biological interactions (Karczmarzyk & Pawłowski, 1997). This knowledge aids in predicting the behavior of similar compounds within biological systems.

Biological Activities and Applications The synthesis and evaluation of purinone analogs for biological activities, including antitumor and cardiovascular effects, highlight the potential therapeutic applications of these compounds. For example, derivatives of purinones have been synthesized and examined for their biological activities, revealing potential as anticancer agents and for their vascular relaxing effects (Ueda, Adachi, Sakakibara, Asano, & Nakagami, 1987). Such studies pave the way for further research into their potential as pharmaceutical agents.